5-Chloro-4-(difluoromethyl)-1,3-thiazole-2-carboxylic acid

• IUPAC Name: 5-chloro-4-(difluoromethyl)-1,3-thiazole-2-carboxylic acid
• InChI: InChI=1S/C5H2ClF2NO2S/c6-2-1(3(7)8)9-4(12-2)5(10)11/h3H,(H,10,11)
• InChI Key: NXCPPKBYVLVHCA-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(SC(=N1)C(=O)O)Cl)C(F)F
• Molecular Formula: C5H2ClF2NO2S
• Molecular Weight: 213.59 g/mol

Description

5-Chloro-4-(difluoromethyl)-1,3-thiazole-2-carboxylic acid is a chemical compound that has been extensively studied for its potential applications in the field of medicine and drug development. This compound has shown promising results in various scientific research studies, making it a subject of interest for many researchers.

Mechanism of Action

The mechanism of action of 5-Chloro-4-(difluoromethyl)-1,3-thiazole-2-carboxylic acid is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body, thereby preventing the growth and proliferation of cancer cells and microorganisms.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Chloro-4-(difluoromethyl)-1,3-thiazole-2-carboxylic acid have been studied extensively in various scientific research studies. It has been found to have antimicrobial properties and has been shown to inhibit the growth of various microorganisms such as bacteria and fungi. It has also been studied for its potential use in the treatment of cancer and has shown promising results in inhibiting the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-Chloro-4-(difluoromethyl)-1,3-thiazole-2-carboxylic acid in lab experiments is its potential use as a broad-spectrum antimicrobial agent. It has been shown to be effective against various microorganisms such as bacteria and fungi. However, one of the limitations of using this compound is its potential toxicity, which needs to be carefully evaluated before use.

Future Directions

There are several future directions for research on 5-Chloro-4-(difluoromethyl)-1,3-thiazole-2-carboxylic acid. One of the areas of interest is its potential use in the treatment of cancer. Further research is needed to fully understand the mechanism of action of this compound and its potential use in the development of new cancer therapies. Additionally, more research is needed to evaluate the toxicity and safety of this compound before it can be used in clinical trials.

Synthesis Methods

The synthesis of 5-Chloro-4-(difluoromethyl)-1,3-thiazole-2-carboxylic acid can be accomplished through several methods. One of the most commonly used methods is the reaction of 4-difluoromethyl-2,6-dimethylthiazole with chloroacetyl chloride in the presence of a base such as pyridine. The resulting product is then treated with sodium hydroxide to obtain the final product.

Scientific Research Applications

The compound 5-Chloro-4-(difluoromethyl)-1,3-thiazole-2-carboxylic acid has been studied extensively for its potential applications in the field of medicine and drug development. It has been found to have antimicrobial properties and has been tested against various microorganisms such as bacteria and fungi. It has also been studied for its potential use in the treatment of cancer and has shown promising results in inhibiting the growth of cancer cells.